2-(2-butylphenoxy)-N-isopropyl-N-phenylacetamide
Overview
Description
2-(2-Butylphenoxy)-N-isopropyl-N-phenylacetamide, commonly known as BPA, is a synthetic chemical compound used in a variety of industrial and consumer products. BPA is a colorless, odorless, and transparent liquid that is soluble in organic solvents and has a low vapor pressure. It is an important industrial monomer and is used in the production of polymers, such as polycarbonates and epoxy resins. BPA has a wide range of applications, including in food and beverage containers, medical devices, and consumer products.
Scientific Research Applications
Neuroscience
Given the structural similarity to known neurotransmitter modulators, this compound could be investigated for its potential effects on the central nervous system, possibly leading to the discovery of new treatments for neurological disorders.
These applications are speculative and based on the chemical structure of “2-(2-butylphenoxy)-N-isopropyl-N-phenylacetamide”. Actual research and experimentation would be necessary to confirm these potential uses. The compound is available for early discovery researchers, and Sigma-Aldrich provides it as part of a collection of rare and unique chemicals . However, Sigma-Aldrich does not collect analytical data for this product, and the buyer assumes responsibility for confirming product identity and/or purity .
Mechanism of Action
Target of Action
The primary targets of the compound “2-(2-butylphenoxy)-N-isopropyl-N-phenylacetamide” are currently unknown
Mode of Action
It’s worth noting that compounds with similar structures, such as benzene derivatives, can undergo electrophilic aromatic substitution . In this process, an electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
It’s plausible that the compound could interact with various pathways, given its potential to undergo electrophilic aromatic substitution . The downstream effects of these interactions would depend on the specific pathways involved and the nature of the substitutions on the benzene ring.
Result of Action
The molecular and cellular effects of “2-(2-butylphenoxy)-N-isopropyl-N-phenylacetamide” are currently unknown . The effects would likely depend on the compound’s specific targets and mode of action.
properties
IUPAC Name |
2-(2-butylphenoxy)-N-phenyl-N-propan-2-ylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27NO2/c1-4-5-11-18-12-9-10-15-20(18)24-16-21(23)22(17(2)3)19-13-7-6-8-14-19/h6-10,12-15,17H,4-5,11,16H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XUFAWTXXXLMWRC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=CC=C1OCC(=O)N(C2=CC=CC=C2)C(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-butylphenoxy)-N-isopropyl-N-phenylacetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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